4-Fluorophthalonitrile

• IUPAC Name: 4-fluorobenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C8H3FN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H
• InChI Key: QQEKYCCJLSRLEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)C#N
• Molecular Formula: C8H3FN2
• DSSTOX Substance ID: DTXSID6073601
• Molecular Weight: 146.12 g/mol
• CAS No.: 65610-14-2

Description

4-Fluorophthalonitrile is a useful research compound. Its molecular formula is C8H3FN2 and its molecular weight is 146.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of Polyfluorinated Phthalocyanines

4-Fluorophthalonitrile is utilized in the synthesis of functionalized polyfluorinated phthalocyanines. These phthalocyanines, with fluoro-hexylthiobenzyloxy groups, are synthesized from 4-(2′,3′,5′,6′-tetrafluoro-4′-hexylthio-benzyloxy)phthalonitrile and demonstrate solubility in common organic solvents. Their structure is confirmed using various spectroscopic methods, indicating their potential in material science applications (Özçeşmeci & Hamuryudan, 2008).

DNA-Binding Properties of Fluorinated Zinc Phthalocyanine

A derivative of this compound, specifically a tetracationic fluorinated zinc(II)phthalocyanine, has been studied for its interaction with DNA. This research highlights the compound's ability to induce changes in the thermal denaturation profile of DNA, suggesting applications in biochemical and medical research (Özçeşmeci, Ecevit, Sürgün, & Hamuryudan, 2013).

Use in Organic Light Emitting Diodes (OLEDs)

Phthalonitrile based fluorophores derived from this compound have shown promise in OLED technology. These fluorophores exhibit high fluorescence with quantum yields close to unity, are thermally stable, and when used in OLEDs, emit deep-blue light close to the NTSC standard for blue. This application demonstrates the material's relevance in the field of electronics and display technologies (Kamino, Chang, Lu, & Bender, 2012).

Modification of the Isoquinoline-1,3-dione Scaffold

In medicinal chemistry, this compound derivatives have been used for the modification of the isoquinoline-1,3-dione scaffold. This modification introduces fluorine atoms, creating potential applications in drug design and discovery (Golushko, Dar'in, Kantin, Guranova, Vasilyev, & Krasavin, 2019).

Safety and Hazards

4-Fluorophthalonitrile is fatal if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. It is recommended to wear protective clothing and avoid breathing dust, fume, gas, mist, vapors, or spray.

Future Directions

While specific future directions for 4-Fluorophthalonitrile are not detailed in the search results, it is known to be used in the synthesis of 2,29,20,2-tetrafluoropthalocyanito zinc (II). This suggests potential applications in areas where such compounds are useful.

Relevant Papers One relevant paper found discusses the preparation of tetrafluoro-substituted cobalt phthalocyanine nanorods attached on carbon nanotubes for efficient electrocatalytic CO2 reduction. This research could potentially guide future applications of this compound in similar contexts.

Mechanism of Action

Target of Action

4-Fluorophthalonitrile is an aryl fluorinated building block . It is primarily used in the synthesis of other compounds, such as 2,29,20,2-tetrafluoropthalocyanito zinc (II) . Therefore, its primary targets would be the reactants in these synthesis reactions.

Result of Action

The result of this compound’s action is the formation of new compounds, such as 2,29,20,2-tetrafluoropthalocyanito zinc (II) . The molecular and cellular effects of its action would therefore depend on the properties of these resulting compounds.

Biochemical Analysis

Biochemical Properties

4-Fluorophthalonitrile plays a significant role in biochemical reactions, particularly in the synthesis of fluorinated compounds. It interacts with various enzymes and proteins, facilitating the formation of complex molecules. For instance, this compound is involved in the synthesis of tetrafluoropthalocyanito zinc (II), where it acts as a precursor. The interactions between this compound and enzymes are primarily based on its ability to form stable complexes, which are crucial for the subsequent biochemical reactions .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce oxidative stress in cells, leading to changes in gene expression and metabolic activity. Additionally, it has been observed to interfere with cell signaling pathways, which can result in altered cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical properties. Long-term exposure to this compound has been associated with alterations in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has minimal impact on cellular function, while higher doses can lead to significant changes in cellular metabolism and gene expression. Toxic or adverse effects have been observed at high doses, including oxidative stress and cellular damage. These findings highlight the importance of dosage considerations in research involving this compound .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation within cells. Studies have shown that this compound can be transported across cell membranes and distributed to various cellular compartments, affecting its activity and function .

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. The compound is directed to particular compartments or organelles within the cell through targeting signals and post-translational modifications. This localization is crucial for its interactions with biomolecules and its role in biochemical reactions .